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Compound of Interest

Compound Name: 12:0 EPC chloride

Cat. No.: B15577051

Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This document provides a comprehensive, step-

by-step guide for the safe and compliant disposal of 12:0 EPC chloride (1,2-dilauroyl-sn-

glycero-3-ethylphosphocholine chloride), fostering a culture of safety and building trust in

laboratory operations.

Immediate Safety and Handling Precautions
While 12:0 EPC chloride is not classified as a hazardous substance or mixture according to

available Safety Data Sheets (SDS), it is crucial to handle it with care, adhering to standard

laboratory safety protocols.[1] The toxicological, chemical, and physical properties of this

compound may not have been completely investigated.[1]

Personal Protective Equipment (PPE): Always wear appropriate personal protective equipment

when handling 12:0 EPC chloride. This includes:

Safety glasses or goggles

Lab coat
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Gloves

In Case of Exposure:

Eye Contact: Immediately rinse with plenty of water. If you are wearing contact lenses,

remove them.

Skin Contact: Take off any contaminated clothing right away. Rinse the affected skin area

with water or shower.

Ingestion: Rinse mouth with water. If you feel unwell, consult a physician.

Inhalation: Move to an area with fresh air.

Step-by-Step Disposal Protocol
The guiding principle for the disposal of any chemical is to adhere to national and local

regulations.[2] This protocol provides a general framework; always consult your institution's

Environmental Health and Safety (EHS) department for specific requirements.

Step 1: Waste Characterization

The first step is to determine if the 12:0 EPC chloride waste is considered hazardous. Based

on the available SDS, pure, unused 12:0 EPC chloride is not classified as hazardous.[1]

However, if the compound has been mixed with other chemicals or solvents, the resulting

mixture must be evaluated for hazardous characteristics (e.g., ignitability, corrosivity, reactivity,

toxicity).

Step 2: Segregation of Waste

Proper waste segregation is critical to prevent accidental chemical reactions and to ensure

compliant disposal.

Non-Hazardous Waste: If the 12:0 EPC chloride waste is determined to be non-hazardous,

it should be collected in a designated, well-labeled container. Do not mix it with other waste

streams.
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Hazardous Waste: If the 12:0 EPC chloride has been mixed with hazardous substances, it

must be disposed of as hazardous waste, following your institution's specific procedures for

that waste category.

Step 3: Containerization and Labeling

Use a container that is compatible with the chemical. For solid 12:0 EPC chloride, a

securely sealed container is appropriate.

Clearly label the waste container with the full chemical name: "12:0 EPC chloride" or "1,2-

dilauroyl-sn-glycero-3-ethylphosphocholine chloride".

Indicate the quantity of the waste.

Do not use chemical formulas or abbreviations.

Step 4: Storage

Store the waste container in a designated, secure area away from incompatible materials.

Ensure the container is tightly closed to prevent spills or the release of dust.

Step 5: Disposal

Solid Waste: For non-hazardous solid 12:0 EPC chloride, the primary disposal method is to

have it collected by a licensed disposal company.

Solutions: If the 12:0 EPC chloride is in a non-hazardous aqueous solution, consult your

local regulations. Some jurisdictions may permit drain disposal for non-hazardous,

biodegradable substances, but this should be confirmed with your EHS department.

Contaminated Materials: Any materials, such as gloves, paper towels, or glassware, that are

contaminated with 12:0 EPC chloride should be disposed of as chemical waste.

Quantitative Data Summary
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Property Value

Chemical Name
1,2-dilauroyl-sn-glycero-3-ethylphosphocholine

chloride

Synonyms 12:0 EPC (Cl Salt)

Molecular Formula C₃₄H₆₉NO₈PCl

Molecular Weight 686.34 g/mol

Physical Form Solid

Hazard Classification Not a hazardous substance or mixture[1]

Experimental Workflow for Disposal
The following diagram illustrates the decision-making process for the proper disposal of 12:0
EPC chloride.
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12:0 EPC Chloride Disposal Workflow

Start: 12:0 EPC Chloride Waste

Is the waste mixed with
 hazardous substances?

Treat as Non-Hazardous Waste

No

Treat as Hazardous Waste

Yes

Segregate and collect in a
 labeled, compatible container.

Follow institutional protocols for
 hazardous waste segregation.

Store in a designated, secure area. Store according to hazardous
 waste regulations.

Arrange for pickup by a licensed
 disposal company. Arrange for hazardous waste pickup.

End: Compliant Disposal

Click to download full resolution via product page

Caption: Decision workflow for 12:0 EPC chloride disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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